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Compound of Interest

Compound Name: Gigasept

Cat. No.: B1199949

An In-depth Technical Guide to Gigasept® FF (New Formulation)

This technical guide provides a comprehensive overview of the scientific data available for the
new formulation of Gigasept® FF, a high-level disinfectant designed for the manual
reprocessing of surgical and sensitive medical instruments.[1][2][3] The information is intended
for researchers, scientists, and drug development professionals, presenting quantitative data,
experimental methodologies, and a depiction of the antimicrobial mechanism of action.

Core Composition and Properties

The new formulation of Gigasept® FF is a disinfectant concentrate based on succinic
dialdehyde.[1][2][3][4] The active substances are described as a reaction product of DMO-THF
(dimethoxytetrahydrofuran), ethanol, and water, which yields succinic dialdehyde.[5][6][7][8]
This formulation is free of formaldehyde and glutaraldehyde (GDA).[3][6]

Physicochemical Properties:

o Appearance: Green liquid[5][6]

e Density: Approximately 1.01 g/cm? at 20 °C[5][6]
e pH: 6.3 - 6.6 at 20 °C[5][6]

« Flash Point: 38.5 °C (DIN 51755 Part 1)[5][6]

Antimicrobial Efficacy
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Gigasept® FF (new formulation) exhibits a broad spectrum of antimicrobial activity. The
efficacy has been tested according to various European standards under clean conditions (low
organic load). The following tables summarize the quantitative data on its bactericidal,
yeasticidal, mycobactericidal, and virucidal properties.

ble 1: icidal and icidal Effi

Efficacy Test Standard Concentration Contact Time
Bactericidal EN 13727, EN 14561 5% (50 mi/l) 15 min

4% (40 ml/) 30 min

2% (20 mi/1) 60 min

Yeasticidal EN 13624, EN 14562 5% (50 mi/l) 15 min

4% (40 ml/l) 30 min

2% (20 mi/1) 60 min

ble 2: | icidal and Tul locidal Eff

Efficacy Test Standard Concentration Contact Time
Mycobactericidal EN 14348, EN 14563 7% (70 mi/1) 15 min

5% (50 mi/I) 30 min

3% (30 mi/l) 60 min

Tuberculocidal EN 14348, EN 14563 5% (50 mi/l) 15 min

4% (40 mlfl) 30 min

2% (20 mi/1) 60 min

Table 3: Virucidal Efficacy
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Efficacy Test Standard Concentration Contact Time

Virucidal against
enveloped viruses EN 14476, EN 17111 1% (10 mi/N) 15 min
(incl. HIV, HBV, HCV)

Virucidal EN 14476, EN 17111 6% (60 mi/I) 60 min

Experimental Protocols

The antimicrobial efficacy of Gigasept® FF (new formulation) is validated through standardized
European Norm (EN) test methods. These protocols are designed to simulate practical
conditions to ensure the reliability of the disinfectant's performance in medical settings. Below
are detailed methodologies for the key experiments cited.

Bactericidal Activity (EN 13727 & EN 14561)

o EN 13727 (Quantitative Suspension Test): This test evaluates bactericidal activity in a liquid
suspension.[9][10][11][12][13]

o A suspension of test bacteria (e.g., Pseudomonas aeruginosa, Staphylococcus aureus,
Enterococcus hirae) is prepared.[9][11][13]

o An interfering substance (e.g., bovine albumin solution to simulate clean conditions) is
added to the bacterial suspension.[11]

o The Gigasept® FF test solution is added to the mixture of bacteria and interfering
substance.

o The mixture is maintained at a specified temperature for a defined contact time.

o After the contact time, a sample is taken and the disinfecting action is stopped by a
validated neutralizer.

o The number of surviving bacteria is determined by plating and incubation.

o A= 5-log reduction in viable counts is required to pass the test.[9]
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o EN 14561 (Quantitative Carrier Test): This method assesses bactericidal activity on a
surface.[8][14][15][16]

o A suspension of test bacteria is mixed with an interfering substance and applied to a
sterile frosted glass carrier, which is then dried.[8][15]

o The carrier with the dried inoculum is immersed in the Gigasept® FF test solution for the
specified contact time.[15]

o The carrier is then transferred to a neutralizer to stop the bactericidal action.
o Surviving bacteria are recovered from the carrier, plated, and incubated for enumeration.

o A= 5-log reduction in viable counts is required for the product to pass.[15]

Mycobactericidal and Tuberculocidal Activity (EN 14348
& EN 14563)

o EN 14348 (Quantitative Suspension Test): This test determines the efficacy against
mycobacteria in suspension.[7][17][18][19]

o A suspension of test mycobacteria (e.g., Mycobacterium avium, Mycobacterium terrae) is
prepared.[19]

o The test disinfectant is added to the mycobacterial suspension containing an interfering
substance.

o The mixture is held for the required contact time at a controlled temperature.
o The disinfectant's activity is then neutralized.

o The number of surviving mycobacteria is quantified.

o A= 4-log reduction is necessary to demonstrate efficacy.[7][17]

o EN 14563 (Quantitative Carrier Test): This method evaluates efficacy against mycobacteria
on a carrier.[5][20][21][22][23]
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[e]

A suspension of mycobacteria is applied to a sterile glass carrier and dried.[5][20]

o

The carrier is immersed in the disinfectant solution for the specified duration.[20]

The carrier is then transferred to a neutralizer.

[¢]

[¢]

Surviving mycobacteria are recovered and counted.

[e]

A = 4-log reduction in viable organisms is required to pass.[5][21]

Virucidal Activity (EN 14476 & EN 17111)

o EN 14476 (Quantitative Suspension Test): This standard is used to assess virucidal activity
in a suspension.[6][24][25][26][27]

o A suspension of the test virus (e.g., Adenovirus, Poliovirus, Murine norovirus for general
virucidal claims; Vaccinia virus for enveloped viruses) is prepared.[6][24]

o The disinfectant is mixed with the virus suspension and an interfering substance.
o After the specified contact time, the mixture is neutralized.

o The remaining viral infectivity is determined using a suitable cell culture system (e.qg.,
TCID50 or plague assay).[6]

e EN 17111 (Quantitative Carrier Test): This test evaluates virucidal efficacy for instrument
disinfection by immersion.[28][29][30][31][32]

o Aviral suspension is applied to a glass carrier and dried.[28]

o

The carrier is immersed in the Gigasept® FF solution for the designated contact time.[28]

The disinfectant is then neutralized.

[e]

o

The number of viable viral particles is quantified to calculate the log reduction.

[¢]

A = 4-log reduction is required to pass the test.[28]
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Mechanism of Action and Experimental Workflow
Proposed Mechanism of Action

The primary active ingredient in Gigasept® FF (new formulation) is succinic dialdehyde.
Aldehydes, in general, exert their antimicrobial effect through the alkylation of sulfhydryl,
hydroxyl, carboxyl, and amino groups of microbial proteins and nucleic acids.[33] This cross-
linking activity disrupts normal cellular functions and leads to cell death.

Alkylation & Proteins Enzyme Inactivation &
Cross-linking (Enzymes, Structural) Structural Damage
Succinic \ Alkylation Nucleic Acids Inhibition of
Dialdehyde / (DNA, RNA) Replication & Transcription
Interaction
Cell Wall / Loss of Cell
Membrane Integrity

Microbial Cell Death

Click to download full resolution via product page

Proposed mechanism of action of succinic dialdehyde.

General Experimental Workflow for Disinfectant Efficacy
Testing

The following diagram illustrates a typical workflow for evaluating the efficacy of a disinfectant

according to European standards.
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Disinfectant Activity
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General workflow for disinfectant efficacy testing.

Material Compatibility

Gigasept® FF (new formulation) is compatible with a wide range of materials commonly used

in medical devices, including:
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« Metals[5][6][7]
« Rubber[5][6][7]

« Glass[5][6][7]

e Plastics[5][6][7]

« Flexible endoscopes[5][6][7]

It is important to avoid mixing Gigasept® FF with other products, particularly those containing
amines, as this can lead to precipitation and discoloration.[5][6][7]

Instructions for Use

Gigasept® FF is supplied as a concentrate and must be diluted with cold water to the desired
working concentration.[5][6][7] For example, to prepare a 6% working solution, 60 ml of the
concentrate is added to 940 ml of water.[6][7] Instruments should be fully immersed in the
solution, ensuring all surfaces, including hollows, are covered.[5][6][7] After the recommended
contact time, instruments must be thoroughly rinsed with water of at least drinking water quality.
[5][6][7] The prepared working solution has a standing time of 14 days, provided it is used for
the disinfection of previously cleaned instruments.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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